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Compound of Interest

Compound Name: Pentadecylbenzene-d36

Cat. No.: B1472687

Pentadecylbenzene-d36: A Technical Safety
Guide

This technical guide provides an in-depth overview of the material safety data for
Pentadecylbenzene-d36. Information specific to the deuterated form is limited; therefore, this
document primarily relies on data from its non-deuterated counterpart, Pentadecylbenzene, to
extrapolate safety, handling, and toxicological information. This guide is intended for
researchers, scientists, and professionals in drug development who may handle this
compound.

Chemical and Physical Properties

Pentadecylbenzene is a long-chain alkylbenzene. While specific data for the deuterated form
(d36) is not readily available, the physical and chemical properties are expected to be very
similar to the non-deuterated compound.
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Property Value Source
Molecular Formula C21H36 [1112][3]
Molecular Weight 288.5 g/mol [1]
CAS Number 2131-18-2 [2113114]
Melting Point 22 °C (lit.) [2]
Boiling Point 373 °C (lit.) [2]
Density 0.856 g/cm?3 [2]
Flash Point 167.4 °C [2]
Vapor Pressure 7.2 x 107 mm Hg at 25 °C [1]
Refractive Index n20/D 1.482 [2]

Hazard Identification and Safety

Pentadecylbenzene is classified as an irritant. The GHS classifications indicate potential

hazards upon exposure.

Hazard Class

GHS Classification Description

Skin Corrosion/Irritation Warning H315: Causes skin irritation.[1]
Serious Eye Damage/Eye ] H319: Causes serious eye
o Warning o
[rritation irritation.[1]
Specific Target Organ Toxicity ] H335: May cause respiratory
Warning

(Single Exposure)

irritation.[1]

Emergency Response Flowchart

The following diagram outlines the general emergency response protocol for accidental

exposure to Pentadecylbenzene.
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Accidental Exposure
(Skin, Eyes, Inhalation)

Exposure Event

If on skin If in eyes If inhaled
& V A
Skin Contact: Eye Contact: .
. . . . : . Inhalation:
Remove contaminated clothing. Rinse cautiously with water for several minutes. .
: ; Move to fresh air.
Wash with soap and water. Remove contact lenses, if present.

Immediate Actions

Seek Medical Advice/
Attention

Medical Attention

Figure 1. Emergency Response Protocol

Click to download full resolution via product page

Figure 1. Emergency Response Protocol

Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with
Pentadecylbenzene.

Handling:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[5][6]

Use in a well-ventilated area or under a chemical fume hood to avoid inhalation of vapors.[7]

Ground and bond containers when transferring material to prevent static discharge.[5][6]

Avoid contact with skin, eyes, and clothing.[6]
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e Do not eat, drink, or smoke when using this product.[5][6]

Storage:

o Keep container tightly closed in a dry and well-ventilated place.[7]

o Store away from heat, sparks, open flames, and other ignition sources.[5]

e Store in a cool, dry place.[6]

Safe Handling Workflow

The diagram below illustrates the standard workflow for safely handling Pentadecylbenzene in
a laboratory setting.
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Figure 2. Safe Handling Workflow
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Figure 2. Safe Handling Workflow
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Toxicological Information

Detailed toxicological studies specifically on Pentadecylbenzene are not widely available. The
primary hazards are related to its irritant properties.[1] The toxicological profile of benzene, a
structural component, is well-documented and includes serious health effects with prolonged
exposure, such as damage to the blood-forming system.[8] However, the long alkyl chain in
Pentadecylbenzene significantly alters its physical and toxicological properties, making direct
comparisons to benzene inappropriate for acute exposure scenarios.

Environmental Fate

Understanding the environmental impact of a chemical is crucial for responsible use and
disposal.
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Environmental Aspect

Summary

Source

Biodegradation

Alkylbenzenes are readily
biodegradable in river water,
with half-lives ranging from 1.7
to 11.4 days.

[1]

Bioconcentration

The bioconcentration factor
(BCF) for a similar compound
(dodecylbenzene) is 35,
suggesting moderate
bioconcentration in aquatic

organisms.

[1]

Atmospheric Fate

Pentadecylbenzene is
expected to exist in both vapor
and particulate phases in the
atmosphere. The vapor phase
is degraded by reaction with
hydroxyl radicals, with an

estimated half-life of 16 hours.

[1]

Soil Mobility

With an estimated log Koc of
6.5, Pentadecylbenzene is
expected to be immobile in

soil.

[1]

Volatility

The Henry's Law constant
suggests rapid volatilization
from water surfaces, though
this can be attenuated by
adsorption. Volatilization from
moist soil may occur, but it is
not expected from dry soll

surfaces.

[1]

Experimental Protocols
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Specific experimental protocols for Pentadecylbenzene-d36 were not found in the initial
search. The following is a general protocol for handling a chemical with similar properties in a
research setting.

General Protocol for Handling Pentadecylbenzene-d36

» Risk Assessment: Before handling, conduct a thorough risk assessment for the specific
experiment, considering the quantity of substance used, potential for aerosol generation, and
the specific procedures involved.

o Personal Protective Equipment (PPE): At a minimum, wear a lab coat, nitrile gloves (or other
chemically resistant gloves), and safety glasses with side shields.

o Ventilation: All handling of open containers of Pentadecylbenzene-d36 should be performed
inside a certified chemical fume hood.

o Weighing and Transfer:
o If weighing a solid, do so in a weigh boat or on weighing paper inside the fume hood.

o If transferring a liquid, use appropriate glassware (e.g., pipette, graduated cylinder) and
perform the transfer over a spill tray to contain any potential drips.

o Use grounding and bonding for transfers of larger quantities to prevent static electricity
buildup.[5][6]

e Reaction Setup:

o Set up the experimental apparatus within the fume hood.

o Ensure all joints are properly sealed to prevent vapor leakage.
» Post-Experiment Work-up:

o Quench any reactive materials safely.

o Clean all glassware with an appropriate solvent.
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» Waste Disposal:

o Dispose of all waste (excess chemical, contaminated materials, and cleaning solvents) in
properly labeled hazardous waste containers according to institutional and local
regulations.[7]

e Decontamination:

o Wipe down the work surface in the fume hood with an appropriate solvent and then with
soap and water.

e Hygiene:

o Remove PPE and wash hands thoroughly with soap and water after completing the work.

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Pentadecylbenzene-d36 material safety data sheet].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1472687#pentadecylbenzene-d36-material-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1472687#pentadecylbenzene-d36-material-safety-data-sheet
https://www.benchchem.com/product/b1472687#pentadecylbenzene-d36-material-safety-data-sheet
https://www.benchchem.com/product/b1472687#pentadecylbenzene-d36-material-safety-data-sheet
https://www.benchchem.com/product/b1472687#pentadecylbenzene-d36-material-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1472687?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1472687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

